Cas no 121604-55-5 (5-Isoxazolecarboxaldehyde,3-(2-methylpropyl)-)

5-Isoxazolecarboxaldehyde,3-(2-methylpropyl)- structure
121604-55-5 structure
Product Name:5-Isoxazolecarboxaldehyde,3-(2-methylpropyl)-
CAS No:121604-55-5
MF:C8H11NO2
MW:153.178442239761
CID:104687
PubChem ID:14366562
Update Time:2025-04-18

5-Isoxazolecarboxaldehyde,3-(2-methylpropyl)- Chemical and Physical Properties

Names and Identifiers

    • 5-Isoxazolecarboxaldehyde,3-(2-methylpropyl)-
    • 5-Isoxazolecarboxaldehyde, 3-(2-methylpropyl)- (9CI)
    • 121604-55-5
    • 3-(2-METHYLPROPYL)-1,2-OXAZOLE-5-CARBALDEHYDE
    • 3-Isobutylisoxazole-5-carbaldehyde
    • Inchi: 1S/C8H11NO2/c1-6(2)3-7-4-8(5-10)11-9-7/h4-6H,3H2,1-2H3
    • InChI Key: YHRHPINZMZZSEF-UHFFFAOYSA-N
    • SMILES: O1C(C=O)=CC(CC(C)C)=N1

Computed Properties

  • Exact Mass: 153.07903
  • Monoisotopic Mass: 153.078978594g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 3
  • Complexity: 136
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 43.1Ų

Experimental Properties

  • PSA: 43.1
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